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Compound of Interest

Compound Name: Barium thiosulfate

Cat. No.: B1580492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of barium
thiosulfate (BaS₂O₃). It is intended to serve as a technical resource, consolidating key data

and methodologies relevant to the study and application of this inorganic compound.

Core Physical and Chemical Properties
Barium thiosulfate is an inorganic compound with the chemical formula BaS₂O₃.[1][2][3][4] It

typically presents as a white, crystalline powder or colorless solid.[5][6][7][8] The compound is

of interest in various fields, including analytical chemistry and the manufacturing of explosives

and luminous paints.[1][8][9] Under standard crystallization conditions from aqueous solutions,

it predominantly exists as a monohydrate (BaS₂O₃·H₂O).[1][9]

The fundamental physical properties of barium thiosulfate are summarized in the table below.

Data has been compiled from various sources, and values may represent the anhydrous or,

more commonly, the monohydrate form as noted.
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Property Value Notes Citations

Molecular Formula BaS₂O₃ Anhydrous [2][4][10]

Molecular Weight ~249.46 g/mol Anhydrous [1][4][5][10][11][12]

~267.47 g/mol
Monohydrate

(BaS₂O₃·H₂O)
[13]

Appearance
White crystalline

powder
[5][6][8][9][14]

Density 3.45 g/cm³ [5][14][15]

3.5 g/cm³ Monohydrate at 18°C [7]

Melting Point Decomposes
See Section 3 for

details

Decomposition Temp. ~220-228°C

Anhydrous

decomposes ~220°C;

Monohydrate ~228°C

[5][8][16]

Solubility in Water Very slightly soluble [9][10][14]

0.25 g / 100 mL at 15°C [1][8][9]

0.21 g / 100 g at 18.5°C [16]

Solubility in Other

Solvents
Insoluble in ethanol [5][8][9][15]

Solubility Product

(Ksp)
pKsp: 4.79 [5][15]

Crystal Structure
The structural arrangement of atoms in solid-state barium thiosulfate has been elucidated

primarily through crystallographic investigations of its monohydrate form, BaS₂O₃·H₂O.

Crystal System: Orthorhombic[1]

Space Group: Pnma[1]
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Single-crystal X-ray diffraction (SC-XRD) analysis has been the definitive technique for

determining this three-dimensional structure.[1][17] The Pnma space group indicates a specific

set of symmetry operations that define the arrangement of the barium ions, thiosulfate ions,

and water molecules within the crystal lattice.

Thermal Stability and Decomposition
Barium thiosulfate is thermally unstable and decomposes upon heating. The monohydrate

first undergoes dehydration before the decomposition of the anhydrous salt.

Dehydration: The water of hydration is lost at approximately 110°C.[8][9]

Decomposition: The anhydrous form decomposes at around 220-228°C.[5][8][9] The

decomposition reaction yields barium sulfate (BaSO₄), elemental sulfur (S), and sulfur

dioxide (SO₂).[8][9]

Thermal analysis methods such as Thermogravimetric Analysis (TGA) and Differential

Scanning Calorimetry (DSC) are essential for mapping these thermal events as a function of

temperature.[17]

Experimental Methodologies
This section details the protocols for the synthesis and characterization of barium thiosulfate.

The most common laboratory synthesis relies on a precipitation (or metathesis) reaction driven

by the low solubility of barium thiosulfate monohydrate.[1][17]

Reactant Preparation: Prepare separate aqueous solutions of a soluble barium salt and a

soluble thiosulfate salt. A typical procedure involves dissolving 35 g of barium chloride

dihydrate (BaCl₂·2H₂O) in 100 mL of distilled water.[18]

Precipitation: To the barium chloride solution, add 35.5 g of solid sodium thiosulfate

pentahydrate (Na₂S₂O₃·5H₂O).[18] Stir the mixture continuously until the sodium thiosulfate

has completely dissolved. The formation of a white, crystalline precipitate of barium
thiosulfate monohydrate will occur.[1][17][18]

Isolation: Filter the precipitate from the solution using suction filtration.[18]
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Washing: To remove soluble impurities, wash the collected solid (filter cake) with several

portions of ice-cold water, followed by a similar wash with 95% ethanol.[18]

Drying: Dry the final product in air at a low temperature (e.g., 40°C) to prevent premature

decomposition.[8][9] The yield for this method is typically high, around 95%.[18]

Single-Crystal X-ray Diffraction (SC-XRD): To determine the precise crystal structure, a

suitable single crystal of BaS₂O₃·H₂O is grown and mounted on a goniometer. The crystal is

irradiated with a monochromatic X-ray beam, and the resulting diffraction pattern is collected

by a detector. Analysis of the positions and intensities of the diffracted beams allows for the

determination of the unit cell dimensions, space group, and atomic positions within the

crystal lattice.[17]

Thermal Analysis (TGA/DSC): To investigate thermal stability, a small, precisely weighed

sample of barium thiosulfate monohydrate is placed in a crucible within a

thermogravimetric analyzer or differential scanning calorimeter. The sample is heated at a

controlled rate in an inert atmosphere (e.g., nitrogen). TGA measures the change in mass as

a function of temperature, revealing the dehydration and decomposition steps. DSC

measures the heat flow into or out of the sample relative to a reference, identifying the

temperatures of endothermic (e.g., dehydration, decomposition) or exothermic events.[17]

Visualization of Property Relationships
The following diagram illustrates the logical connections between the fundamental and derived

physical properties of barium thiosulfate.
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Barium Thiosulfate

Core Identity Physical Properties

Formula:
BaS₂O₃

Molar Mass:
~249.46 g/mol Macroscopic Microscopic Behavioral

Appearance:
White Crystalline Powder

Density:
~3.45 g/cm³

Crystal Structure (Monohydrate):
Orthorhombic, Pnma

Solubility (H₂O, 15°C):
~0.25 g/100 mL

Thermal Stability:
Decomposes at ~220°C

Click to download full resolution via product page

Physical property relationships of Barium Thiosulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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